Cas no 4467-07-6 (3-(Pyridin-2-yl)benzoic acid)

• Product Name: 3-(Pyridin-2-yl)benzoic acid
• CAS No: 4467-07-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD05864807
• CID: 331917
• Update Time: 2025-08-02

3-(Pyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-2-yl)benzoic acid
• 3-Pyridin-2-yl-benzoic acid
• 3-PYRID-2-YLBENZOIC ACID
• 3-Pyridin-2-ylbenzoate
• 3-(2-Pyridinyl)-benzoic acid
• 3-(2-pyridinyl)benzoic acid
• 3-(2-Pyridyl)-benzoesaeure
• 3-(2-pyridyl)benzoic acid
• 3-pyridin-2-ylbenzoic Acid
• Benzoic acid, 3-(2-pyridinyl)-
• 3-(pyridine-2-yl)benzoic acid
• IRXFQXMHMRTLIR-UHFFFAOYSA-N
• SBB052791
• 3-pyrid-2-ylbenzoic acid, AldrichCPR
• (e)-4-ethoxy-4-oxo-3-butenoic acid
• LS20973
• NCG

• MDL： MFCD05864807
• Inchi： 1S/C12H9NO2/c14-12(15)10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H,(H,14,15)
• InChI Key： IRXFQXMHMRTLIR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 199.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 207 °C
• Boiling Point: 409℃ at 760 mmHg
• PSA: 50.19000
• LogP: 2.44680
• Solubility: Uncertain

3-(Pyridin-2-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines